Cas no 1152584-85-4 (4-bromo-N1-(2-methylpropyl)benzene-1,2-diamine)

• Product Name: 4-bromo-N1-(2-methylpropyl)benzene-1,2-diamine
• CAS No: 1152584-85-4
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 6278815
• PubChem ID: 43115320
• Update Time: 2025-05-21

4-bromo-N1-(2-methylpropyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N1-(2-methylpropyl)benzene-1,2-diamine
• EN300-1116091
• 4-bromo-1-N-(2-methylpropyl)benzene-1,2-diamine
• 1152584-85-4
• SCHEMBL18477378

• Inchi： 1S/C10H15BrN2/c1-7(2)6-13-10-4-3-8(11)5-9(10)12/h3-5,7,13H,6,12H2,1-2H3
• InChI Key： SKTFOWFLTHUGHY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)NCC(C)C

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-bromo-N1-(2-methylpropyl)benzene-1,2-diamine

4-Bromo-N1-(2-Methylpropyl)Benzene-1,2-Diamine: A Comprehensive Overview

The compound with CAS No. 1152584-85-4, known as 4-bromo-N1-(2-methylpropyl)benzene-1,2-diamine, is a significant molecule in the field of organic chemistry. This compound belongs to the class of aromatic diamines, which are widely used in various industrial and research applications. The structure of this compound features a benzene ring substituted with a bromine atom at the para position and an N1-(2-methylpropyl) group at the ortho position relative to the amino groups. This unique substitution pattern imparts distinctive chemical properties that make it valuable for diverse applications.

Recent studies have highlighted the potential of 4-bromo-N1-(2-methylpropyl)benzene-1,2-diamine in the synthesis of advanced materials. For instance, researchers have explored its role as an intermediate in the production of high-performance polymers and catalysts. The presence of the bromine atom and the bulky isopropyl group introduces steric and electronic effects that can be exploited to design materials with tailored properties. These findings underscore the importance of this compound in modern material science.

In terms of chemical synthesis, 4-bromo-N1-(2-methylpropyl)benzene-1,2-diamine is typically prepared through a multi-step process involving nucleophilic aromatic substitution and amination reactions. The synthesis pathway often requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.

The physical properties of 4-bromo-N1-(2-methylpropyl)benzene-1,2-diamine are also of considerable interest. It exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility behavior makes it suitable for use in various solution-based chemical processes. Additionally, the compound demonstrates moderate stability under ambient conditions, though it may undergo degradation upon prolonged exposure to light or moisture.

From an application perspective, 4-bromo-N1-(2-methylpropyl)benzene-1,2-diamine finds extensive use in pharmaceutical research. Its amino groups serve as reactive sites for coupling reactions, enabling the construction of complex molecular architectures. Recent studies have focused on its potential as a building block for designing bioactive molecules with anti-inflammatory and anticancer properties. These investigations highlight its role in drug discovery efforts.

In conclusion, 4-bromo-N1-(2-methylpropyl)benzene-1,2-diamine (CAS No. 1152584-85-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in organic synthesis, material science, and pharmaceutical research. As ongoing research continues to uncover new avenues for its utilization, this compound is poised to play an even more prominent role in future scientific advancements.